Cas no 314251-28-0 ((2E)-N-(3-nitrophenyl)-3-3-(trifluoromethyl)phenylprop-2-enamide)

• Product Name: (2E)-N-(3-nitrophenyl)-3-3-(trifluoromethyl)phenylprop-2-enamide
• CAS No: 314251-28-0
• MF: C₁₆H₁₁F₃N₂O₃
• MW: 336.265354394913
• CID: 6319993
• PubChem ID: 875079
• Update Time: 2025-10-28

(2E)-N-(3-nitrophenyl)-3-3-(trifluoromethyl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(3-nitrophenyl)-3-3-(trifluoromethyl)phenylprop-2-enamide
• CB08640
• Z31681334
• SMSF0015432
• SR-01000229387
• BIM-0006319.P001
• (E)-N-(3-nitrophenyl)-3-(3-(trifluoromethyl)phenyl)acrylamide
• (2E)-N-(3-nitrophenyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide
• F0708-0429
• 314251-28-0
• AKOS001038927
• (E)-N-(3-nitrophenyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide
• SR-01000229387-1

• Inchi： 1S/C16H11F3N2O3/c17-16(18,19)12-4-1-3-11(9-12)7-8-15(22)20-13-5-2-6-14(10-13)21(23)24/h1-10H,(H,20,22)/b8-7+
• InChI Key： LKPJOEFXXUNZPA-BQYQJAHWSA-N
• SMILES： FC(C1C=CC=C(/C=C/C(NC2C=CC=C(C=2)[N+](=O)[O-])=O)C=1)(F)F

Computed Properties

• Exact Mass: 336.07217670g/mol
• Monoisotopic Mass: 336.07217670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-(3-nitrophenyl)-3-3-(trifluoromethyl)phenylprop-2-enamide

(2E)-N-(3-Nitrophenyl)-3-(Trifluoromethyl)Phenylprop-2-Enamide (CAS No. 314251-28-0): A Comprehensive Overview

The compound (2E)-N-(3-nitrophenyl)-3-(trifluoromethyl)phenylprop-2-enamide (CAS No. 314251-28-0) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a nitrophenyl group, a trifluoromethyl group, and an enamide functional group, making it a versatile building block for advanced chemical research and development.

Recent studies have highlighted the importance of (2E)-N-(3-nitrophenyl)-3-(trifluoromethyl)phenylprop-2-enamide in the development of novel bioactive compounds. Its structure allows for extensive functionalization, enabling researchers to explore its potential as a precursor for drugs targeting specific biological pathways. For instance, the nitro group is known for its ability to modulate redox reactions, while the trifluoromethyl group imparts stability and lipophilicity, enhancing the compound's bioavailability.

The synthesis of (2E)-N-(3-nitrophenyl)-3-(trifluoromethyl)phenylprop-2-enamide involves a series of carefully optimized steps, including nucleophilic aromatic substitution and enamine formation. These reactions are critical for achieving the desired stereochemistry and regioselectivity, ensuring the compound's stability and reactivity. Recent advancements in catalytic methods have further streamlined its production, making it more accessible for large-scale applications.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a scaffold for drug design has led to investigations into its potential as an anti-inflammatory agent, anticancer drug, and neuroprotective compound. For example, studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), suggesting its potential in treating conditions like arthritis and neurodegenerative diseases.

Beyond its medicinal applications, (2E)-N-(3-nitrophenyl)-3-(trifluoromethyl)phenylprop-2-enamide has also been explored in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. The enamide group contributes to its conjugation capabilities, enhancing its ability to conduct electricity while maintaining stability under various conditions.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its safety and sustainability. Recent research has focused on its degradation pathways under different environmental conditions, such as soil microbial activity and photodegradation. These studies aim to ensure that the compound can be safely integrated into industrial processes without posing risks to ecosystems.

In conclusion, (2E)-N-(3-nitrophenyl)-3-(trifluoromethyl)phenylprop-2-enamide (CAS No. 314251-28-0) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in pharmaceuticals, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.